Cas no 80081-06-7 (Lewis B tetrasaccharide)

Lewis B tetrasaccharide structure
Product name:Lewis B tetrasaccharide
Lewis B tetrasaccharide Chemical and Physical Properties
Names and Identifiers
-
- LEWIS B TETRASACCHARIDE
- Lewisb (Leb) tetraose - 5 mg
- 2)-b-D-galactopyranosyl-(1®
- 3)]-2-(acetylamino)-2-deoxy-
- O-6-Deoxy-α-L-galactopyranosyl-(1→4)-O-[O-6-deoxy-α-L-galactopyranosyl-(1→2)-β-D-galactopyranosyl-(1→3)]-2-(acetylamino)-2-deoxy-β-D-glucopyranose (ACI)
- alpha-L-Fuc-(1->2)-beta-D-Gal-(1->3)-[alpha-L-Fuc-(1->4)]-beta-D-GlcNAc
- 6-deoxy-alpha-L-galactopyranosyl-(1->4)-[6-deoxy-alpha-L-galactopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->3)]-2-acetamido-2-deoxy-beta-D-glucopyranose
- alpha-L-Fucp-(1->2)-beta-D-Galp-(1->3)-[alpha-L-Fucp-(1->4)]-beta-D-GlcpNAc
- alpha-L-fucopyranosyl-(1->4)-[alpha-L-fucopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->3)]-2-acetamido-2-deoxy-beta-D-glucopyranose
- alpha-L-fucosyl-(1->4)-[alpha-L-fucosyl-(1->2)-beta-D-galactosyl-(1->3)]-2-acetamido-2-deoxy-beta-D-glucose
- Lewis b
- Epitope ID:137354
- Fuca1-2Galb1-3(Fuca1-4)GlcNAcb
- Le(b)
- DTXSID80587905
- 80081-06-7
- Fucalpha1-4[Fucalpha1-2Galbeta1-3]GlcNAcbeta-
- alpha-L-fucosyl-(1->4)-[alpha-L-fucosyl-(1->2)-beta-D-galactosyl-(1->3)]-N-acetyl-beta-D-glucosamine
- Fucalpha1-2Galbeta1-3(Fucalpha1-4)GlcNAcbeta
- Q27126712
- N-((2R,3R,4R,5S,6R)-4-(((2R,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(((2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxy-6-(hydroxymethyl)-5-(((2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl)acetamide
- Lewis-b tetrasaccharide
- CHEBI:59441
- Lewis B tetrasaccharide
-
- Inchi: 1S/C26H45NO19/c1-6-12(31)15(34)18(37)24(40-6)44-20-10(5-29)42-23(39)11(27-8(3)30)21(20)45-26-22(17(36)14(33)9(4-28)43-26)46-25-19(38)16(35)13(32)7(2)41-25/h6-7,9-26,28-29,31-39H,4-5H2,1-3H3,(H,27,30)/t6-,7-,9+,10+,11+,12+,13+,14-,15+,16+,17-,18-,19-,20+,21+,22+,23+,24-,25-,26-/m0/s1
- InChI Key: OXNGKCPRVRBHPO-XLMUYGLTSA-N
- SMILES: O([C@@H]1O[C@H](CO)[C@H](O)[C@H](O)[C@H]1O[C@@H]1O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O)[C@@H]1[C@@H](NC(=O)C)[C@H](O)O[C@H](CO)[C@H]1O[C@@H]1O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 675.25857821g/mol
- Monoisotopic Mass: 675.25857821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 46
- Rotatable Bond Count: 10
- Complexity: 997
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 20
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- Topological Polar Surface Area: 316Ų
- Surface Charge: 0
- XLogP3: -6.9
Experimental Properties
- PSA: 316.24000
- LogP: -7.15890
Lewis B tetrasaccharide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Biosynth | OL02434-2 mg |
Lewis B tetrasaccharide |
80081-06-7 | 2mg |
$278.78 | 2023-01-03 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-300916-1 mg |
Lewis-b tetrasaccharide, |
80081-06-7 | 1mg |
¥1,782.00 | 2023-07-10 | ||
Biosynth | OL02434-5 mg |
Lewis B tetrasaccharide |
80081-06-7 | 5mg |
$624.35 | 2023-01-03 | ||
Biosynth | OL02434-10 mg |
Lewis B tetrasaccharide |
80081-06-7 | 10mg |
$1,159.20 | 2023-01-03 | ||
A2B Chem LLC | AC65377-25mg |
Lewis-b tetrasaccharide |
80081-06-7 | 25mg |
$2050.00 | 2024-04-19 | ||
TRC | L208540-2.5mg |
Lewis B tetrasaccharide |
80081-06-7 | 2.5mg |
$ 675.00 | 2022-06-04 | ||
Biosynth | OL02434-1 mg |
Lewis B tetrasaccharide |
80081-06-7 | 1mg |
$146.77 | 2023-01-03 | ||
A2B Chem LLC | AC65377-10mg |
Lewis-b tetrasaccharide |
80081-06-7 | 10mg |
$980.00 | 2024-04-19 | ||
TRC | L208540-5mg |
Lewis B tetrasaccharide |
80081-06-7 | 5mg |
$ 1405.00 | 2022-06-04 | ||
TRC | L208540-1mg |
Lewis B tetrasaccharide |
80081-06-7 | 1mg |
$ 425.00 | 2022-06-04 |
Lewis B tetrasaccharide Related Literature
-
C. J. Leggett,S. J. Teat,Z. Zhang,P. D. Dau,W. W. Lukens,S. M. Peterson,A. J. P. Cardenas,M. G. Warner,J. K. Gibson,L. Rao Chem. Sci., 2016,7, 2775-2786
-
Xuejiao Cao,Nikita Joseph,Matt Jellicoe,Ahmed Hussein Mohammed Al-Antaki,Xuan Luo,Dongxiao Su,Colin Raston Food Funct., 2021,12, 1087-1096
-
C. H. Tu,E. M. Woo,G. Lugito RSC Adv., 2017,7, 47614-47618
-
Fangrui Zheng,Zuowei Xie Dalton Trans., 2014,43, 4986-4992
-
Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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